Cas no 57009-12-8 (Methyl 3-acetyl-4-hydroxybenzoate)

• Product Name: Methyl 3-acetyl-4-hydroxybenzoate
• CAS No: 57009-12-8
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD06797942
• CID: 946334
• PubChem ID: 12332833
• Update Time: 2025-11-02

Methyl 3-acetyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-ACETYL-4-HYDROXYBENZOATE
• 2'-hydroxy-5'-carbomethoxy-acetophenone
• 3-Acetyl-4-hydroxy-benzoesaeure-methylester
• 3-acetyl-4-hydroxybenzoic acid methyl ester
• 3-acetyl-4-hydroxy-benzoic acid methyl ester
• AC1Q42ZJ
• AG-G-00793
• CTK5A6149
• methyl 3-acetyl-4-hydroxy-benzoate
• RP03953
• SureCN670644
• FPYAQSSSRQZXMS-UHFFFAOYSA-N
• NE60141
• AK205332
• AB0041709
• Y9509
• Benzoic acid, 3-acetyl-4-hydroxy-, methyl ester
• CS-0101990
• AKOS000138029
• methyl3-acetyl-4-hydroxybenzoate
• DA-04779
• J-522122
• A913136
• TQR0803
• 57009-12-8
• MFCD06797942
• DTXSID70490818
• DS-10404
• SCHEMBL670644
• EN300-71618
• DTXCID70441628
• Methyl 3-acetyl-4-hydroxybenzoate

• MDL： MFCD06797942
• Inchi： 1S/C10H10O4/c1-6(11)8-5-7(10(13)14-2)3-4-9(8)12/h3-5,12H,1-2H3
• InChI Key： FPYAQSSSRQZXMS-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)OC)C=C1C(C)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.7

Experimental Properties

• PSA: 63.6

Methyl 3-acetyl-4-hydroxybenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-acetyl-4-hydroxybenzoate

Methyl 3-acetyl-4-hydroxybenzoate (CAS No. 57009-12-8): Properties, Applications, and Industry Insights

Methyl 3-acetyl-4-hydroxybenzoate (CAS No. 57009-12-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This ester derivative, known for its unique structural features, combines a benzoate core with acetyl and hydroxyl functional groups, making it a versatile intermediate in various synthetic applications. With the growing demand for high-performance chemical intermediates, this compound has become a focal point for researchers and manufacturers alike.

The molecular formula of Methyl 3-acetyl-4-hydroxybenzoate is C₁₀H₁₀O₄, and it exhibits a molecular weight of 194.18 g/mol. Its distinct chemical structure, featuring both acetyl and hydroxyl groups, contributes to its reactivity and utility in organic synthesis. The compound is often sought after for its role in the production of pharmaceutical intermediates, flavor and fragrance ingredients, and specialty chemicals. Recent trends in green chemistry and sustainable synthesis have further highlighted its importance, as researchers explore eco-friendly methods for its production.

One of the key applications of Methyl 3-acetyl-4-hydroxybenzoate is in the pharmaceutical sector, where it serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its structural motifs are particularly valuable in the development of anti-inflammatory and antioxidant compounds, aligning with the current focus on health and wellness products. Additionally, its use in cosmetic formulations has been explored, given its potential as a stabilizing agent and its mild aromatic properties.

In the realm of flavor and fragrance chemistry, Methyl 3-acetyl-4-hydroxybenzoate is prized for its ability to impart subtle aromatic notes. Its acetyl group enhances its compatibility with other fragrance components, making it a popular choice for fine perfumery and food flavoring applications. As consumers increasingly seek natural and sustainable ingredients, this compound has been studied for its potential to replace synthetic additives in certain formulations.

The market dynamics for Methyl 3-acetyl-4-hydroxybenzoate reflect broader trends in the chemical industry, including the shift toward custom synthesis and specialty chemicals. Manufacturers are investing in advanced production techniques, such as catalytic processes and continuous flow chemistry, to improve yield and reduce environmental impact. These innovations are particularly relevant given the rising demand for high-purity intermediates in pharmaceuticals and agrochemicals.

From a regulatory standpoint, Methyl 3-acetyl-4-hydroxybenzoate is generally regarded as safe for its intended uses, provided it is handled in accordance with standard laboratory practices. Its non-hazardous nature under normal conditions makes it a favorable choice for industrial applications. However, as with any chemical compound, proper storage and handling are essential to ensure safety and maintain product integrity.

Looking ahead, the future of Methyl 3-acetyl-4-hydroxybenzoate appears promising, driven by its multifaceted applications and the ongoing advancements in synthetic chemistry. Researchers are particularly interested in exploring its potential in biodegradable materials and renewable energy applications, further expanding its utility. For businesses and researchers alike, staying informed about the latest developments in this compound's chemistry and applications will be key to leveraging its full potential.

In summary, Methyl 3-acetyl-4-hydroxybenzoate (CAS No. 57009-12-8) stands out as a valuable chemical intermediate with diverse applications across pharmaceuticals, flavors, and fragrances. Its unique properties, combined with the industry's focus on sustainability and innovation, position it as a compound of enduring relevance. Whether you're a chemist, a manufacturer, or a researcher, understanding this compound's capabilities can open doors to new opportunities in the ever-evolving chemical landscape.